Cas no 25816-61-9 (6-methyl-2-oxochromene-3-carbonitrile)

6-methyl-2-oxochromene-3-carbonitrile structure
25816-61-9 structure
Product Name:6-methyl-2-oxochromene-3-carbonitrile
CAS No:25816-61-9
MF:C11H7NO2
MW:185.178782701492
CID:1424172
PubChem ID:603827
Update Time:2025-04-20

6-methyl-2-oxochromene-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 6-methyl-2-oxochromene-3-carbonitrile
    • 3-CYANO-6-METHYLCOUMARIN
    • 3-Cyano-6-methylcumarin
    • STL219888
    • AC1LCOEH
    • Coumarin-3-carbonitrile, 6-methyl-
    • CTK4F6510
    • 6-methyl-2-oxo-2H-chromene-3-carbonitrile
    • Coumarin-3-carbonitrile,6-methyl
    • 25816-61-9
    • 6-Methyl-2-oxo-2H-chromene-3-carbonitrile #
    • AKOS002679509
    • SVMDZCFBKFOYNP-UHFFFAOYSA-N
    • DTXSID90345336
    • Inchi: 1S/C11H7NO2/c1-7-2-3-10-8(4-7)5-9(6-12)11(13)14-10/h2-5H,1H3
    • InChI Key: SVMDZCFBKFOYNP-UHFFFAOYSA-N
    • SMILES: O1C(C(C#N)=CC2C=C(C)C=CC1=2)=O

Computed Properties

  • Exact Mass: 185.04800
  • Monoisotopic Mass: 185.047678466g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 336
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 50.1Ų

Experimental Properties

  • PSA: 54.00000
  • LogP: 1.97308

6-methyl-2-oxochromene-3-carbonitrile Customs Data

  • HS CODE:2932209090
  • Customs Data:

    China Customs Code:

    2932209090

    Overview:

    2932209090. Other lactones. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932209090. other lactones. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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